Cas no 2228317-68-6 (methyl 2-hydroxy-5-(2-hydroxypropyl)benzoate)

• Product Name: methyl 2-hydroxy-5-(2-hydroxypropyl)benzoate
• CAS No: 2228317-68-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 5946053
• PubChem ID: 165616689
• Update Time: 2025-05-26

methyl 2-hydroxy-5-(2-hydroxypropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(2-hydroxypropyl)benzoate
• EN300-1799449
• 2228317-68-6

• Inchi： 1S/C11H14O4/c1-7(12)5-8-3-4-10(13)9(6-8)11(14)15-2/h3-4,6-7,12-13H,5H2,1-2H3
• InChI Key： FNKBOFXFVSHPTE-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC(=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-hydroxy-5-(2-hydroxypropyl)benzoate

Methyl 2-Hydroxy-5-(2-Hydroxypropyl)Benzoate: A Comprehensive Overview

Methyl 2-hydroxy-5-(2-hydroxypropyl)benzoate, with the CAS number 2228317-68-6, is a compound of significant interest in various scientific and industrial applications. This compound, often referred to as methyl benzoate derivative, is characterized by its unique structure and versatile properties. In recent years, advancements in synthetic chemistry have enabled researchers to explore its potential in fields such as pharmaceuticals, materials science, and environmental chemistry.

The molecular structure of methyl 2-hydroxy-5-(2-hydroxypropyl)benzoate consists of a benzoate backbone with hydroxyl groups at specific positions, making it a phenolic ester. The presence of hydroxyl groups introduces hydrophilic properties, while the ester functional group contributes to its solubility in organic solvents. This combination makes it an ideal candidate for applications requiring both hydrophilic and lipophilic interactions.

Recent studies have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have investigated its role in the synthesis of biodegradable polymers. The hydroxyl groups on the molecule can participate in polymerization reactions, leading to the formation of materials with tailored mechanical and thermal properties. These findings suggest that methyl 2-hydroxy-5-(2-hydroxypropyl)benzoate could be a valuable building block for sustainable materials science.

In the pharmaceutical industry, this compound has shown promise as a drug delivery agent. Its ability to form stable complexes with drugs has been explored in nanotechnology-based delivery systems. By incorporating this compound into lipid nanoparticles or micelles, researchers have demonstrated enhanced drug encapsulation efficiency and controlled release profiles. These advancements underscore its potential in improving therapeutic outcomes for various diseases.

Environmental applications of methyl 2-hydroxy-5-(2-hydroxypropyl)benzoate are also gaining traction. Studies have shown that this compound can act as a stabilizer in emulsions used for oil spill cleanup. Its amphiphilic nature allows it to reduce interfacial tension between oil and water, facilitating efficient separation and recovery of oil from contaminated environments. This property makes it a sustainable alternative to traditional chemical dispersants.

Moreover, recent research has focused on the enzymatic synthesis of this compound using biocatalysts. By employing lipases or other enzymes, scientists have developed eco-friendly methods for producing methyl 2-hydroxy-5-(2-hydroxypropyl)benzoate on an industrial scale. These enzymatic approaches not only enhance yield but also reduce the environmental footprint associated with traditional chemical synthesis.

In conclusion, methyl 2-hydroxy-5-(2-hydroxypropyl)benzoate (CAS No. 2228317-68-6) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it a valuable tool in modern scientific research and industrial processes. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future innovations across disciplines.